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Compound of Interest

Compound Name: 3-Bromocyclohexanone

Cat. No.: B1628328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromocyclohexanone is a halogenated cyclic ketone of significant interest in organic

synthesis. Its bifunctional nature, possessing both a reactive carbonyl group and a bromine

substituent, makes it a versatile intermediate for the synthesis of a wide array of more complex

molecules, including pharmaceutical compounds and other specialty chemicals. A thorough

understanding of its physical properties is paramount for its effective use in research and

development, particularly in process scale-up and reaction optimization. This guide provides a

detailed overview of the boiling point and density of 3-Bromocyclohexanone, including

methodologies for their determination and a representative synthesis protocol.

Core Physical Properties
The physical characteristics of 3-Bromocyclohexanone are influenced by its molecular

weight, the presence of the polar carbonyl group, and the heavy bromine atom. These factors

contribute to its relatively high boiling point and density compared to its non-halogenated

parent compound, cyclohexanone.

Data Summary
The following table summarizes the available quantitative data for the key physical properties

of 3-Bromocyclohexanone. For comparative purposes, data for its 2- and 4-bromo isomers
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are also included where available.

Physical Property
3-
Bromocyclohexano
ne

2-
Bromocyclohexano
ne

4-
Bromocyclohexano
ne

Boiling Point
96-99 °C at 18

mmHg[1]

70-72 °C at 0.53

hPa[1]

~224 °C at

atmospheric

pressure[1]

Density
1.509 ± 0.06 g/cm³

(Predicted)
1.4887 g/cm³[1] 1.5 g/cm³[1]

Molecular Weight 177.04 g/mol [1][2] 177.04 g/mol 177.04 g/mol

It is important to note that the density for 3-Bromocyclohexanone is a predicted value, and

the boiling point has been determined under reduced pressure. The boiling point at

atmospheric pressure is expected to be significantly higher and can be estimated using

nomographs or calculated, though experimental determination is preferred for accuracy. The

literature suggests that the physical properties of 3-bromocyclohexanone would be

intermediate between its isomers.[1]

Experimental Protocols
Precise determination of physical properties is crucial for the accurate reporting and

reproduction of scientific data. The following sections detail the standard experimental

methodologies for determining the boiling point and density of a liquid organic compound such

as 3-Bromocyclohexanone.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For compounds that may decompose at high temperatures,

the boiling point is often determined under reduced pressure.

Methodology: Siwoloboff Method (Small Scale)

This method is suitable for determining the boiling point of small quantities of a liquid.
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Sample Preparation: A small amount (approximately 0.5 mL) of 3-Bromocyclohexanone is

placed in a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into

the liquid in the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is placed

in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure uniform heating.

Heating and Observation: The heating bath is gradually heated. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Boiling Point Identification: Upon further heating, the liquid will begin to boil, and a rapid and

continuous stream of bubbles will emerge from the capillary tube. At this point, the heating is

discontinued.

Cooling and Measurement: The apparatus is allowed to cool. The boiling point is the

temperature at which the stream of bubbles ceases and the liquid just begins to enter the

capillary tube. This indicates that the vapor pressure of the liquid is equal to the external

pressure.

Pressure Correction: If the determination is not performed at standard atmospheric pressure

(760 mmHg), the observed boiling point can be corrected using a pressure-temperature

nomograph or the Clausius-Clapeyron equation.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid, this is typically measured

using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

Pycnometer Preparation: A pycnometer (a small glass flask with a precisely known volume)

is thoroughly cleaned, dried, and its mass is accurately determined using an analytical

balance.
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Filling the Pycnometer: The pycnometer is carefully filled with 3-Bromocyclohexanone,

ensuring that no air bubbles are trapped. The stopper is inserted, and any excess liquid is

wiped from the exterior.

Mass Determination of Filled Pycnometer: The mass of the pycnometer filled with the liquid

is accurately measured.

Temperature Control: The temperature of the liquid at the time of measurement is recorded,

as density is temperature-dependent.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Synthesis of 3-Bromocyclohexanone
3-Bromocyclohexanone is typically synthesized via the bromination of cyclohexanone. The

following is a representative protocol for this transformation.

Representative Synthesis Workflow

Reaction Setup Bromination Work-up Purification

Dissolve Cyclohexanone in Solvent Add Acid Catalyst Slowly Add Bromine Solution Stir at Room Temperature Quench with Sodium Bisulfite Solution Extract with Organic Solvent Wash Organic Layer Dry with Anhydrous Sulfate Filter Concentrate under Reduced Pressure Vacuum Distillation 3-Bromocyclohexanone

Click to download full resolution via product page

A representative workflow for the synthesis of 3-Bromocyclohexanone.

Disclaimer: This protocol is a representative example and should be adapted and optimized

based on specific laboratory conditions and safety guidelines. Appropriate personal protective

equipment (PPE) should be worn at all times.
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In conclusion, a comprehensive understanding of the physical properties of 3-
Bromocyclohexanone, supported by robust experimental methodologies and a clear

synthesis pathway, is essential for its successful application in the fields of chemical research

and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

